Cas no 824394-93-6 (1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-)

1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl- structure
824394-93-6 structure
Product Name:1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-
CAS No:824394-93-6
MF:C17H13ClN4
MW:308.76492190361
CID:691837
PubChem ID:11232094
Update Time:2025-04-19

1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-
    • 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-1H-benzimidazole
    • 2-(2-(1H-Imidazol-2-yl)phenyl)-5-chloro-6-methyl-1H-benzo[d]imidazole
    • SCHEMBL13203534
    • DTXSID00459599
    • 824394-93-6
    • Inchi: 1S/C17H13ClN4/c1-10-8-14-15(9-13(10)18)22-17(21-14)12-5-3-2-4-11(12)16-19-6-7-20-16/h2-9H,1H3,(H,19,20)(H,21,22)
    • InChI Key: SIXDHKHXPCLBDH-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=C1C)NC(C1=CC=CC=C1C1=NC=CN1)=N2

Computed Properties

  • Exact Mass: 308.0828741g/mol
  • Monoisotopic Mass: 308.0828741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 57.4Ų
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